BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Cyclododecylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclododecylamine

Cat. No.: B073247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
cyclododecylamine, specifically its melting and boiling points. The information contained
herein is intended to support research, development, and quality control activities where this
compound is utilized.

Core Physical Properties of Cyclododecylamine

Cyclododecylamine is a primary amine attached to a twelve-carbon ring. Its physical state at
ambient temperature is a solid, transitioning to a clear, slightly yellow liquid upon melting.
Understanding its melting and boiling points is crucial for its handling, purification, and
application in various chemical syntheses.

Quantitative Data Summary

The experimentally determined and calculated physical properties of cyclododecylamine are
summarized in the table below for easy reference and comparison.
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Property Value Conditions
Melting Point 27-29 °C (lit.)

Boiling Point 122-124 °C at 7 mm Hg (lit.)
Molecular Formula C12H25N

Molecular Weight 183.33 g/mol

Density 0.9093 g/cm? (rough estimate)
Refractive Index 1.487-1.489

Flash Point >110 °C (>230 °F)

Experimental Protocols

The following sections detail the standard methodologies for the determination of the melting
and boiling points of cyclododecylamine. These protocols are based on established
laboratory techniques for organic compounds.

Melting Point Determination

The melting point of cyclododecylamine can be accurately determined using the capillary
method with a calibrated melting point apparatus.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:
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o Sample Preparation: A small sample of cyclododecylamine is finely powdered using a
mortar and pestle to ensure uniform heat distribution.[3][4]

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then tapped gently to pack the solid to a height of 2-3 mm.[1][4]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is inserted into its designated holder.

e Initial Rapid Heating: The apparatus is heated rapidly to determine an approximate melting
range. This allows for a more precise measurement in subsequent trials.

o Accurate Determination: A fresh sample is prepared and the apparatus is heated to a
temperature approximately 10-15 °C below the estimated melting point. The heating rate is
then reduced to 1-2 °C per minute.[1]

o Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.
The melting point is reported as the range T1-T2.[1][5] For a pure substance, this range is
typically narrow (0.5-1 °C).[1]

Boiling Point Determination (Reduced Pressure)

Due to the relatively high boiling point of cyclododecylamine at atmospheric pressure,
distillation under reduced pressure is the preferred method for its purification and boiling point
determination to prevent decomposition. The micro-boiling point method is suitable for this
purpose.

Apparatus:

Thiele tube or a similar heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)
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e Vacuum source and manometer

e Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount (a few milliliters) of liquid cyclododecylamine is placed
into the small test tube.

o Capillary Inversion: A capillary tube, sealed at one end, is placed in the test tube with the
open end downwards.

o Apparatus Assembly: The test tube is attached to a thermometer and placed in the Thiele
tube containing a high-boiling point liquid (e.g., mineral oil).

o Pressure Reduction: The system is connected to a vacuum source, and the pressure is
reduced to the desired level (e.g., 7 mm Hg), as measured by a manometer.

o Heating: The Thiele tube is gently and uniformly heated.

e Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary
tube. The heating is continued until a rapid and continuous stream of bubbles is observed.

e Cooling and Recording: The heating is then discontinued. The temperature at which the
liquid just begins to enter the capillary tube is recorded as the boiling point at that specific
reduced pressure.[6]

Logical Workflow and Relationships

The following diagrams illustrate the logical workflow for determining the physical properties of
cyclododecylamine and the relationship between purity and melting point.
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Physical Property Determination Workflow
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Caption: Workflow for determining the physical properties of cyclododecylamine.
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Caption: Relationship between the purity of cyclododecylamine and its melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Cyclododecylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073247#physical-properties-of-cyclododecylamine-
melting-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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